Cas no 2172256-61-8 (2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide)

• Product Name: 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide
• CAS No: 2172256-61-8
• MF: C₉H₁₄N₂O₅S₂
• MW: 294.347859859467
• CID: 5154737
• PubChem ID: 165859306
• Update Time: 2025-05-24

2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-[(ethylsulfonyl)amino]-4-methoxy-
• 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C9H14N2O5S2/c1-3-17(12,13)11-8-6-7(16-2)4-5-9(8)18(10,14)15/h4-6,11H,3H2,1-2H3,(H2,10,14,15)
• InChI Key： SDCMJNJNAPSEHI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OC)C=C1NS(CC)(=O)=O

Additional information on 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide

Professional Introduction to 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide (CAS No. 2172256-61-8)

2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2172256-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of both ethanesulfonamide and methoxy substituents on a benzene ring, contribute to its unique chemical properties and potential applications in drug discovery.

The sulfonamide functional group is a cornerstone in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The ethanesulfonamido moiety in 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide introduces a polar, negatively charged sulfonamide group, which can enhance solubility and binding affinity. Meanwhile, the 4-methoxybenzene backbone provides a hydrophobic aromatic core, optimizing interactions within biological systems. This balance of polar and nonpolar regions makes the compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide may exhibit inhibitory activity against various enzymes involved in metabolic pathways. For instance, preliminary virtual screening experiments indicate potential interactions with enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical targets in cancer therapy.

In the realm of drug development, sulfonamides have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide aligns well with this tradition, offering a scaffold that can be modified to enhance potency and selectivity. Researchers are particularly interested in its potential as a lead compound for kinase inhibitors, given the prevalence of tyrosine kinases in signaling pathways associated with diseases like cancer.

Experimental validation through in vitro assays has begun to uncover the pharmacological profile of 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide. Initial results demonstrate moderate inhibition of certain kinases, suggesting that further optimization could yield more potent derivatives. The methoxy group at position 4 on the benzene ring appears to play a crucial role in modulating activity, likely by influencing electronic distribution and steric hindrance around the binding site.

The synthesis of 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation reactions and nucleophilic substitutions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm structural integrity.

One of the most compelling aspects of this compound is its versatility as a chemical probe. By leveraging structure-based drug design principles, chemists can systematically modify key functional groups to explore new therapeutic avenues. For example, replacing the ethanesulfonamide moiety with alternative sulfonamide derivatives or introducing heterocyclic structures could lead to novel compounds with enhanced pharmacological properties.

The growing interest in 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide is also driven by its potential applications in chemical biology. Researchers are investigating how this molecule interacts with cellular components at the molecular level, aiming to elucidate mechanisms of action that could inform future drug development strategies. Such studies not only advance our understanding of sulfonamide bioactivity but also contribute to the broader goal of precision medicine.

In conclusion, 2-ethanesulfonamido-4-methoxybenzene-1-sulfonamide (CAS No. 2172256-61-8) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological relevance. Ongoing studies are expected to yield valuable insights into its therapeutic potential, paving the way for new treatments targeting various diseases. As computational tools continue to refine our ability to predict molecular interactions, compounds like this one will remain at the forefront of drug discovery efforts.